Cas no 162272-58-4 (4-Chloro-6-ethyl-5-methylpyrimidin-2-amine)

4-Chloro-6-ethyl-5-methylpyrimidin-2-amine structure
162272-58-4 structure
Product Name:4-Chloro-6-ethyl-5-methylpyrimidin-2-amine
CAS No:162272-58-4
MF:C7H10ClN3
MW:171.627399921417
MDL:MFCD01846290
CID:1039449
PubChem ID:820236
Update Time:2025-04-20

4-Chloro-6-ethyl-5-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-ethyl-5-methylpyrimidin-2-amine
    • 4-chloro-6-ethyl-5-methylpyrimidin-2-ylamine
    • AC1LGF2V
    • ANW-70918
    • AO-262
    • CTK6D2611
    • MolPort-003-662-527
    • SBB088555
    • SB55783
    • SCHEMBL19242058
    • DB-332224
    • 162272-58-4
    • MFCD01846290
    • AKOS004906161
    • 2-Pyrimidinamine, 4-chloro-6-ethyl-5-methyl-
    • 4-Chloro-6-ethyl-5-methyl-2-pyrimidinamine
    • AO-262/25094005
    • CS-0213271
    • A882977
    • DTXSID80356178
    • MDL: MFCD01846290
    • Inchi: 1S/C7H10ClN3/c1-3-5-4(2)6(8)11-7(9)10-5/h3H2,1-2H3,(H2,9,10,11)
    • InChI Key: CNAUOLOEXNQHFL-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C(CC)=NC(N)=N1

Computed Properties

  • Exact Mass: 171.0563250g/mol
  • Monoisotopic Mass: 171.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 51.8Ų

4-Chloro-6-ethyl-5-methylpyrimidin-2-amine Pricemore >>

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